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Compound of Interest

Bis(4-methylphenyl)iodonium
Compound Name:
hexafluorophosphate

Cat. No.: B1282945

Introduction

Bis(4-methylphenyl)iodonium hexafluorophosphate is a diaryliodonium salt that serves as
a versatile reagent in organic synthesis, most notably as a photoinitiator in polymerization
processes and as an arylating agent.[1] Diaryliodonium salts are hypervalent iodine
compounds characterized by two aryl groups attached to an iodine atom, rendering them
effective electrophilic arylating agents.[2][3][4] This technical guide provides an in-depth
overview of the synthesis of bis(4-methylphenyl)iodonium hexafluorophosphate, designed
for researchers, scientists, and professionals in drug development. The document outlines
detailed experimental protocols, presents quantitative data in a structured format, and includes
diagrams to illustrate the synthesis workflow.

Chemical Properties

Property Value

CAS Number 60565-88-0[5][6][7]

Molecular Formula C14H14F6IP[5]

Molecular Weight 454.13 g/mol [5][6]

Appearance Solid[8]

Synonyms Bis(p-tolyl)iodonium hexafluorophosphate[6][8]
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Synthesis Pathway

The synthesis of bis(4-methylphenyl)iodonium hexafluorophosphate can be achieved
through a two-step process. The first step involves the formation of an intermediate, bis(4-
methylphenyl)iodonium p-toluenesulfonate, from toluene, iodine, and p-toluenesulfonic acid
using hydrogen peroxide as an oxidant. The second step is a salt metathesis reaction where
the p-toluenesulfonate intermediate is treated with a saturated solution of potassium
hexafluorophosphate to yield the final product.[5]
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Figure 1: Synthesis Pathway of Bis(4-methylphenyl)iodonium Hexafluorophosphate
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Figure 2: Experimental Workflow for the Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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